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Compound of Interest

Compound Name: (1,3-13C2)propan-2-ol

CAS No.: 117072-72-7

Cat. No.: B12055300

Get Quote

Current Status: Operational Subject: Prevention of Evaporation & Isotopic Fractionation in

Volatile Labelled Standards Ticket Priority: High (Cost/Data Integrity Risk)

Executive Summary & Risk Assessment
The Challenge: (1,3-13C2)propan-2-ol is a high-value isotopic standard. While chemically

identical to isopropanol (IPA), its volatility (Vapor Pressure: ~44 mmHg at 25°C) poses two

critical risks for quantitative analysis:

Concentration Drift: Evaporation changes the molarity of standard solutions, invalidating

quantitative NMR (qNMR) or MS calibration curves.

Hygroscopic Contamination: As IPA evaporates, it actively pulls atmospheric moisture into

the sample. This introduces labile protons (H2O/HOD) that interfere with deuterium locking

and integration in NMR.

The Solution: This guide replaces "standard lab practice" with a Closed-Loop Volatility

Management System. Every step, from bulk storage to autosampler injection, is designed to

maintain thermodynamic equilibrium and seal integrity.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12055300#bc-rfq
https://www.benchchem.com/product/b12055300/docs?utm_src=pdf-body#technical-support-center-handling-volatile-1-3-13c2-propan-2-ol-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12055300?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Core Protocol: Storage & Aliquoting (The "Cold
Chain")
Objective: Minimize the frequency of opening the bulk source bottle.

The "Sacrificial Aliquot" System
Do not draw daily standards directly from the expensive bulk bottle. Create a working stock to

protect the primary source.

Step-by-Step Workflow:

Environment Prep: Work in a glove box or use an inverted funnel connected to

Argon/Nitrogen flow over the workspace.

Temperature Control: Chill the receiving vials (2 mL amber glass) to 4°C before filling. This

lowers the kinetic energy of the solvent during transfer.[1]

Inert Gas Blanket:

Open the bulk bottle under inert gas flow.

Using a gas-tight glass syringe (Hamilton type), transfer the solvent.

Crucial: Immediately backfill the bulk bottle with dry Argon before resealing to prevent a

vacuum that pulls in moist air.

Sealing:

Use Parafilm M or Teflon tape to wrap the cap-neck junction.

Store upright in a secondary container (desiccator) at 4°C.

Visualization: The Aliquoting Decision Logic
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Bulk (1,3-13C2)propan-2-ol
(Arrived from Supplier) Intended Usage Frequency?

Daily/Weekly UseHigh Freq

Monthly/Rare Use

Low Freq

Create 'Working Aliquots'
(2mL Amber Vials)

Protect Bulk

Store Bulk in
Original Sure/Seal™

1. Chill Vials
2. Argon Purge
3. Fill & Crimp

Secondary Containment
(Desiccator @ 4°C)

Figure 1: The 'Sacrificial Aliquot' workflow to prevent bulk contamination.

Click to download full resolution via product page

Sample Preparation: Septa & Vial Selection
The Science of the Seal: Standard septa are permeable to organic vapors over time. For (1,3-
13C2)propan-2-ol, the choice of septum material is the single biggest factor in preventing

evaporation.

Septa Compatibility Matrix[2]
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Septum Material Resealability
Chemical
Resistance (IPA)

Recommended Use

PTFE/Red Rubber Excellent Good

GC/MS (Best for

Volatiles). The rubber

core provides the

tightest compression

seal against vapor

pressure.

PTFE/Silicone Good Excellent

HPLC/NMR.[1]

Cleaner background

than rubber, but

silicone can core

(release particles) if

pierced repeatedly.

Polyethylene (PE) Poor Good

Avoid. Does not

provide the elastic

recovery needed to

seal after puncture.

Pre-Slit Septa N/A N/A

Avoid for Storage. The

slit is a direct

evaporation path.

Only use if injecting

immediately (<1 hr).

The "Double-Cap" Technique (For Autosamplers)
If your autosampler allows, use a J. Young NMR tube (see below) or a crimp-top vial. If using

screw caps:

Ensure the cap is torqued correctly (do not overtighten, which warps the septum).

For long runs (>12 hours), wrap the vial neck with Parafilmbelow the cap line to retard

diffusion, or use a cooled autosampler tray set to 10°C.
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Instrumental Analysis: The Critical Zone
A. NMR Spectroscopy (The Gold Standard)
Standard plastic caps (EVA) are insufficient for volatile solvents like isopropanol. They allow

evaporation within hours.

Protocol:

Primary Choice:J. Young Valve NMR Tubes.[2][3][4][5]

Mechanism:[2][5][6][7] A Teflon piston seals directly against the glass wall.

Benefit: zero evaporation for weeks; allows freeze-pump-thaw degassing.

Secondary Choice: Flame Sealing.

Benefit: Permanent seal.

Drawback: Destructive; difficult to recover the expensive isotope.

B. GC/MS & HPLC
Vial Type: Use Crimp Top vials rather than Screw Top. A crimper tool applies uniform

pressure that human hands cannot replicate consistently with screw caps.

Fill Volume: Fill vials to >75% capacity.

Why? Minimizing the "headspace" (air gap) reduces the volume into which the liquid can

evaporate to reach equilibrium.

Visualization: Sample Container Decision Tree

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 9 Tech Support

https://mcneilgroup.chem.lsa.umich.edu/wp-content/uploads/2018/11/NMR-Spectroscopy-NMR-Tubes.pdf
https://chem.libretexts.org/Bookshelves/Inorganic_Chemistry/The_Schlenk_Line_Survival_Guide_(Borys)/01%3A_Guides/1.06%3A_NMR_Preparation/1.6.02%3A_Removing_Solvent_from_NMR_tubes
https://www.organomation.com/nmr-sample-preparation-the-complete-guide
https://schlenklinesurvivalguide.com/preparing-nmr-samples-on-a-schlenk-line/
https://mcneilgroup.chem.lsa.umich.edu/wp-content/uploads/2018/11/NMR-Spectroscopy-NMR-Tubes.pdf
https://schlenklinesurvivalguide.com/preparing-nmr-samples-on-a-schlenk-line/
https://www.scribd.com/document/602175929/HPLC-Autosamplers-Perspectives-principles-and-practices
https://www.biotage.com/blog/how-to-reduce-and-prevent-evaporation-crosstalk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12055300?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Select Container for
(1,3-13C2)propan-2-ol

Analysis Method?

NMR Spectroscopy GC / LC / MS

Storage Time Before Run? Crimp Top Vial
(PTFE/Red Rubber)

Best Practice

Screw Cap
(Risk of loosening)

Alternative

< 2 Hours > 12 Hours / Days

Standard Tube +
High-Quality Cap + Parafilm

RECOMMENDED:
J. Young Valve Tube

(Teflon Piston)

Figure 2: Decision matrix for selecting the containment vessel based on volatility risks.

Click to download full resolution via product page

Troubleshooting & FAQs
Q1: I see a growing water peak in my NMR spectrum over 24 hours. Is my seal broken? A: Yes.

Isopropanol is hygroscopic. If the water peak (HOD) integral increases relative to the solvent

peak, atmospheric moisture is entering.

Immediate Fix: Switch to J. Young tubes.[3][4]

Correction: If the sample is critical, add activated 3Å or 4Å Molecular Sieves directly to the

tube (rinse sieves with D2O first to avoid dust).
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Q2: My autosampler vial caps are "popping" or bulging. A: This is due to thermal expansion.

Cause: You filled the vial with cold solvent (4°C) and placed it in a room temperature

autosampler. As the IPA warms, the liquid and vapor expand, pressurizing the vial.

Fix: Allow the aliquot to reach room temperature before crimping the cap, OR use a cooled

autosampler rack.

Q3: Can I use pre-slit septa to prevent vacuum formation? A: Only for immediate injections. For

volatile solvents like IPA, a pre-slit septum acts as an open chimney for evaporation. Use non-

slit PTFE/Silicone or PTFE/Red Rubber septa to maintain the vapor barrier.

Q4: How do I verify if evaporation has occurred? A: Gravimetric verification. Weigh your sealed

sample vial on an analytical balance (4 decimal places) immediately after preparation and

again before analysis. Any weight loss >1-2 mg indicates seal failure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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